N-[[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]methyl]-3-chloro-4-fluoroaniline

• IUPAC Name: N-[[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]methyl]-3-chloro-4-fluoroaniline
• InChI: InChI=1S/C15H10BrClFN3O/c16-10-3-1-2-9(6-10)15-21-20-14(22-15)8-19-11-4-5-13(18)12(17)7-11/h1-7,19H,8H2
• InChI Key: IYAXVFYHGPSQJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NN=C(O2)CNC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C15H10BrClFN3O
• Molecular Weight: 382.61 g/mol

Description

N-[[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]methyl]-3-chloro-4-fluoroaniline is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of oxadiazole derivatives and has shown promising results in various areas of research.

Mechanism of Action

The mechanism of action of N-[[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]methyl]-3-chloro-4-fluoroaniline is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways that are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to have antitumor effects by inducing apoptosis in cancer cells. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of various inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]methyl]-3-chloro-4-fluoroaniline in lab experiments is its versatility. It can be used in a wide range of experiments due to its antimicrobial, antitumor, and anti-inflammatory properties. However, one of the major limitations of using this compound is its potential toxicity. It is important to use this compound with caution and to follow proper safety protocols when handling it.

Future Directions

There are several future directions for the use of N-[[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]methyl]-3-chloro-4-fluoroaniline in scientific research. One potential area of research is the development of new antimicrobial agents based on this compound. Another potential area of research is the development of new fluorescent probes for the detection of various biomolecules. Additionally, this compound could be further studied for its potential use in the treatment of various inflammatory and neoplastic diseases.

Synthesis Methods

The synthesis of N-[[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]methyl]-3-chloro-4-fluoroaniline involves the reaction of 3-bromoaniline, 2-chloro-4-fluoro benzaldehyde, and glyoxal in the presence of a base catalyst. The resulting product is then purified and characterized using various spectroscopic techniques.

Scientific Research Applications

N-[[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]methyl]-3-chloro-4-fluoroaniline has been extensively studied for its potential applications in scientific research. It has been shown to have antimicrobial, antitumor, and anti-inflammatory properties. It has also been studied for its potential use as a fluorescent probe for the detection of various biomolecules.